Cas no 1804721-25-2 (2-(Bromomethyl)-5-hydroxy-6-(trifluoromethoxy)pyridine-3-acetic acid)

• Product Name: 2-(Bromomethyl)-5-hydroxy-6-(trifluoromethoxy)pyridine-3-acetic acid
• CAS No: 1804721-25-2
• MF: C₉H₇BrF₃NO₄
• MW: 330.055392503738
• CID: 4831761
• Update Time: 2025-06-08

2-(Bromomethyl)-5-hydroxy-6-(trifluoromethoxy)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-5-hydroxy-6-(trifluoromethoxy)pyridine-3-acetic acid

• Inchi： 1S/C9H7BrF3NO4/c10-3-5-4(2-7(16)17)1-6(15)8(14-5)18-9(11,12)13/h1,15H,2-3H2,(H,16,17)
• InChI Key： WDWXGAOXOLXCJV-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC(=C(N=1)OC(F)(F)F)O)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.1
• Topological Polar Surface Area: 79.6

Additional information on 2-(Bromomethyl)-5-hydroxy-6-(trifluoromethoxy)pyridine-3-acetic acid

Professional Introduction to 2-(Bromomethyl)-5-hydroxy-6-(trifluoromethoxy)pyridine-3-acetic Acid (CAS No. 1804721-25-2)

2-(Bromomethyl)-5-hydroxy-6-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1804721-25-2) is a highly versatile and significant compound in the field of pharmaceutical chemistry and drug discovery. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in the synthesis of bioactive molecules and the development of novel therapeutic agents.

The molecular structure of this compound consists of a pyridine core substituted with several functional groups, including a bromomethyl group at the 2-position, a hydroxyl group at the 5-position, and a trifluoromethoxy group at the 6-position. Additionally, the presence of a carboxylic acid moiety at the 3-position further enhances its reactivity and utility in synthetic chemistry. These structural features make it an invaluable building block for constructing more complex molecules with desired pharmacological properties.

In recent years, there has been growing interest in the development of pyridine-based compounds due to their broad spectrum of biological activities. Pyridines are known to be key motifs in many pharmacologically active agents, including antiviral, antibacterial, and anticancer drugs. The specific substitution pattern in 2-(Bromomethyl)-5-hydroxy-6-(trifluoromethoxy)pyridine-3-acetic acid imparts unique chemical and biological properties that make it particularly useful in medicinal chemistry.

One of the most notable features of this compound is its reactivity. The bromomethyl group serves as a powerful electrophile, allowing for facile introduction of various nucleophiles such as amines, alcohols, and thiols. This property is particularly valuable in the synthesis of peptidomimetics and other bioactive molecules where selective functionalization is crucial. The hydroxyl group at the 5-position can also participate in various chemical reactions, including etherification and esterification, further expanding its synthetic utility.

The trifluoromethoxy group at the 6-position adds another layer of complexity to this compound. Fluorinated aromatic compounds are known to exhibit enhanced metabolic stability, improved binding affinity to biological targets, and increased lipophilicity. These properties make fluorinated derivatives highly desirable in drug development. The presence of the trifluoromethoxy group in 2-(Bromomethyl)-5-hydroxy-6-(trifluoromethoxy)pyridine-3-acetic acid not only enhances its synthetic potential but also suggests its potential as a lead compound for therapeutic applications.

In terms of biological activity, preliminary studies have shown that derivatives of this compound exhibit promising pharmacological effects. For instance, modifications at the bromomethyl position have led to compounds with anti-inflammatory and analgesic properties. Additionally, structural analogs with different substituents have shown potential in inhibiting various enzymes and receptors involved in cancer progression. These findings highlight the importance of this compound as a scaffold for developing novel therapeutics.

The carboxylic acid moiety at the 3-position provides another avenue for further functionalization. This group can be converted into esters, amides, or other derivatives that may enhance solubility or improve pharmacokinetic profiles. Such modifications are often critical in optimizing drug candidates for clinical use.

The synthesis of 2-(Bromomethyl)-5-hydroxy-6-(trifluoromethoxy)pyridine-3-acetic acid involves multi-step organic transformations that showcase modern synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce specific functional groups with high efficiency and selectivity. These synthetic strategies not only highlight the compound's complexity but also demonstrate the capabilities of contemporary synthetic chemistry.

The growing interest in fluorinated compounds has driven significant research efforts aimed at developing new methods for their introduction into molecular frameworks. The trifluoromethoxy group in this compound is a prime example of how fluorine can be utilized to modulate physicochemical properties and biological activity. Recent advances in fluorination chemistry have enabled more efficient and sustainable methods for incorporating fluorine atoms into target molecules.

In conclusion, 2-(Bromomethyl)-5-hydroxy-6-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1804721-25-2) is a multifaceted compound with substantial potential in pharmaceutical research and drug development. Its unique structural features, coupled with its reactivity and biological relevance, make it an essential tool for medicinal chemists seeking to design novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in the synthesis of bioactive molecules.